Cas no 1822631-58-2 (Benzoic acid, 4-(chloromethyl)-3-methoxy-)

• Product Name: Benzoic acid, 4-(chloromethyl)-3-methoxy-
• CAS No: 1822631-58-2
• Molecular Formula: C₉H₉ClO₃
• Molecular Weight: 200.618962049484
• CID: 5253304
• PubChem ID: 91883486

Benzoic acid, 4-(chloromethyl)-3-methoxy- Properties

Names and Identifiers

• Benzoic acid, 4-(chloromethyl)-3-methoxy-

• InChIKey： ZUQFTOIGRULKNR-UHFFFAOYSA-N
• Inchi： 1S/C9H9ClO3/c1-13-8-4-6(9(11)12)2-3-7(8)5-10/h2-4H,5H2,1H3,(H,11,12)
• SMILES： C(O)(=O)C1=CC=C(CCl)C(OC)=C1

Computed Properties

• Exact Mass: 200.0240218g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 200.0240218g/mol
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives